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Compound of Interest

Compound Name: Cbz-N-PEG15-amine

Cat. No.: B1192455

Introduction

Antibody-Drug Conjugates (ADCs) are a powerful class of therapeutics that combine the
specificity of monoclonal antibodies with the potent cell-killing activity of cytotoxic drugs.[1][2]
The linker molecule connecting the antibody and the payload is a critical component that
dictates the ADC's stability, solubility, pharmacokinetics, and efficacy.[3][4] Cbz-N-PEG15-
amine is a bifunctional, hydrophilic linker designed for advanced ADC development. It features
a 15-unit monodisperse polyethylene glycol (PEG) spacer, which enhances the solubility and
stability of the ADC, reduces aggregation, and can prolong its circulation half-life.[1][4][5][6]
One terminus of the linker has a free primary amine for conjugation to a drug, while the other
end has an amine protected by a carboxybenzyl (Cbz) group. This protecting group allows for a
controlled, sequential conjugation strategy, ensuring precise construction of the drug-linker
intermediate before its attachment to the antibody.

Core Features of Cbz-N-PEG15-amine:

» Hydrophilic PEG Spacer: The PEG15 chain mitigates the hydrophobicity of many cytotoxic
payloads, improving overall ADC solubility and manufacturability.[4][5][7]

o Orthogonal Reactive Ends: The free amine and Cbz-protected amine allow for directional
conjugation. The free amine can be coupled to a drug's carboxylic acid or activated ester,
while the Cbz-protected amine is revealed in a separate step for antibody conjugation.
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¢ Cbz Protecting Group: The Cbz group is stable during the initial drug-linker synthesis and
can be efficiently removed under specific conditions, such as catalytic hydrogenation, which
are generally compatible with complex drug molecules.[3][9]

+ Amine Reactivity: The terminal amine groups are versatile handles for forming stable amide
bonds with either the drug or the antibody.[10][11]

Experimental Workflow and Protocols

The synthesis of an ADC using Cbz-N-PEG15-amine is a multi-step process that requires
careful execution and purification at each stage. The overall workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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